N-{2-[3-(methylthio)benzyl]-1,2,3,4-tetrahydro-5-isoquinolinyl}isonicotinamide

• IUPAC Name: N-[2-[(3-methylsulfanylphenyl)methyl]-3,4-dihydro-1H-isoquinolin-5-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C23H23N3OS/c1-28-20-6-2-4-17(14-20)15-26-13-10-21-19(16-26)5-3-7-22(21)25-23(27)18-8-11-24-12-9-18/h2-9,11-12,14H,10,13,15-16H2,1H3,(H,25,27)
• InChI Key: XFTYLHLZBODNTC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)CN2CCC3=C(C2)C=CC=C3NC(=O)C4=CC=NC=C4
• Molecular Formula: C23H23N3OS
• Molecular Weight: 389.5 g/mol

Description

N-{2-[3-(methylthio)benzyl]-1,2,3,4-tetrahydro-5-isoquinolinyl}isonicotinamide, commonly known as TBN-IA, is a chemical compound that has been extensively studied for its potential use in scientific research. TBN-IA belongs to the family of isoquinoline derivatives and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of TBN-IA is not fully understood. However, it has been found to inhibit the activity of certain enzymes, including phosphodiesterase and acetylcholinesterase. TBN-IA has also been found to modulate the activity of certain receptors, including the dopamine and serotonin receptors.
Biochemical and Physiological Effects:
TBN-IA has been found to have a wide range of biochemical and physiological effects. It has been found to increase the levels of certain neurotransmitters, including dopamine and serotonin. TBN-IA has also been found to decrease the levels of certain inflammatory cytokines, including interleukin-6 and tumor necrosis factor-alpha.

Advantages and Limitations for Lab Experiments

TBN-IA has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. TBN-IA is also highly selective and has a low toxicity profile. However, TBN-IA has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in certain experiments. TBN-IA also has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the study of TBN-IA. One area of research is the development of TBN-IA derivatives with improved solubility and pharmacokinetic profiles. Another area of research is the study of TBN-IA in combination with other compounds for the treatment of various diseases. The development of new methods for the synthesis of TBN-IA and its derivatives is also an area of future research. Finally, the study of the mechanism of action of TBN-IA and its derivatives is an important area of research that can provide insight into the potential therapeutic applications of these compounds.

Synthesis Methods

The synthesis of TBN-IA involves a multi-step process that includes the reaction of 3-(methylthio)benzylamine with isonicotinoyl chloride, followed by the reduction of the resulting intermediate with sodium borohydride. The final product, TBN-IA, is obtained after purification through column chromatography.

Scientific Research Applications

TBN-IA has been found to have a wide range of scientific research applications. It has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. TBN-IA has also been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases.